Cas no 93234-94-7 (N-(3-aminopropyl)-N-methylpyridin-2-amine)

• Product Name: N-(3-aminopropyl)-N-methylpyridin-2-amine
• CAS No: 93234-94-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 1980723
• PubChem ID: 20262876
• Update Time: 2025-05-21

N-(3-aminopropyl)-N-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N'-methyl-N'-pyridin-2-ylpropane-1,3-diamine
• CTK5H2208
• AC1Q3XGY
• N-(3-aminopropyl)-N-methyl-N-pyridin-2-ylamine
• AB60649
• 2-[N-(3-aminopropyl)-N-methylamino]pyridine
• AG-H-81156
• N-METHYL-N-PYRIDIN-2-YLPROPANE-1,3-DIAMINE
• UKRORGSYN-BB BBV-101414
• 1,3-Propanediamine, N1-methyl-N1-2-pyridinyl-
• N-(3-aminopropyl)-N-methylpyridin-2-amine
• DTXSID90604293
• N1-METHYL-N1-(PYRIDIN-2-YL)PROPANE-1,3-DIAMINE
• BYNUACNSLSSKPU-UHFFFAOYSA-N
• 93234-94-7
• AKOS000209271
• CS-0248441
• SCHEMBL10653002
• EN300-39882
• N~1~-Methyl-N~1~-(pyridin-2-yl)propane-1,3-diamine
• Z319975464

• Inchi： 1S/C9H15N3/c1-12(8-4-6-10)9-5-2-3-7-11-9/h2-3,5,7H,4,6,8,10H2,1H3
• InChI Key： BYNUACNSLSSKPU-UHFFFAOYSA-N
• SMILES： C(N(C)C1=NC=CC=C1)CCN

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(3-aminopropyl)-N-methylpyridin-2-amine

Comprehensive Overview of N-(3-aminopropyl)-N-methylpyridin-2-amine (CAS No. 93234-94-7)

N-(3-aminopropyl)-N-methylpyridin-2-amine (CAS No. 93234-94-7) is a specialized organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a pyridine ring and an aminopropyl side chain, makes it a valuable building block in organic chemistry. Researchers and industry professionals frequently search for terms like "N-(3-aminopropyl)-N-methylpyridin-2-amine uses", "CAS 93234-94-7 synthesis", and "pyridine derivatives applications", highlighting its growing relevance.

The compound's molecular formula, C9H15N3, and its molecular weight of 165.24 g/mol, place it in the category of nitrogen-containing heterocycles. These compounds are known for their role in drug discovery, particularly in the development of central nervous system (CNS) agents and antimicrobial drugs. Recent studies have explored its potential in catalysis and coordination chemistry, where it acts as a ligand for metal ions. This has led to increased interest in queries such as "N-(3-aminopropyl)-N-methylpyridin-2-amine ligand properties" and "CAS 93234-94-7 in catalysis". The compound's ability to form stable complexes with transition metals opens doors for innovative applications in green chemistry and sustainable industrial processes.

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The synthesis of N-(3-aminopropyl)-N-methylpyridin-2-amine typically involves reductive amination or nucleophilic substitution reactions, which are well-documented in organic chemistry literature. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the efficiency of its production, reducing costs and environmental impact. This has led to increased searches for "green synthesis of CAS 93234-94-7" and "scalable pyridine amine production". The compound's commercial availability and scalability make it a practical choice for both academic and industrial settings.

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In conclusion, N-(3-aminopropyl)-N-methylpyridin-2-amine (CAS No. 93234-94-7) is a multifaceted compound with broad applications across multiple industries. Its relevance in drug discovery, agrochemicals, and material science ensures its continued prominence in scientific and industrial research. As the demand for sustainable and high-performance chemicals grows, this compound is poised to play an even more significant role in addressing contemporary challenges. Popular search trends like "future of pyridine derivatives" and "innovative uses of CAS 93234-94-7" reflect the dynamic nature of its applications and the ongoing exploration of its potential.